![molecular formula C9H23NO6P2 B1304660 Bis(diethoxyphosphoryl)methanamine CAS No. 80474-99-3](/img/structure/B1304660.png)
Bis(diethoxyphosphoryl)methanamine
Overview
Description
Bis(diethoxyphosphoryl)methanamine is a chemical compound with the molecular formula C9H23NO6P2 . It is a bifunctional reagent that can react with both nucleophiles and electrophiles.
Synthesis Analysis
This compound can form stable phosphoramides, phosphonates, and phosphinates with a wide range of organic and inorganic substrates.Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, 6 oxygen atoms, and 2 phosphorus atoms .Chemical Reactions Analysis
This compound can undergo various chemical reactions due to its bifunctional nature. It can react with both nucleophiles and electrophiles. For example, it has been used in the synthesis of diethyl benzylphosphonates .Scientific Research Applications
Electrochemical Studies and Fullerene Derivatives Synthesis
Bis(diethoxyphosphoryl)methanamine compounds have been investigated for their electrochemical properties, particularly in the reduction of bis(dialkoxyphosphoryl)methanofullerenes. These studies reveal the compounds' potential in synthesizing new fullerene derivatives, highlighting their protective roles due to rapid elimination rates in certain reactions, which could be advantageous in the creation of novel materials (Yanilkin et al., 2002).
Synthetic Methodologies
Research has developed efficient synthetic protocols for producing bis[aryl(diethoxyphosphoryl)methyl]amines from aromatic aldehydes, using acetyl chloride as a catalyst. This method is noted for its ease, rapidity, and high yield, offering a simplified approach to synthesizing these compounds, which could have implications in various chemical synthesis contexts (Kaboudin & Jafari, 2007).
Polymerization Rates and Dental Applications
The polymerization reactivity of certain diethoxyphosphoryl-containing monomers has been studied, with findings suggesting their potential in dental applications due to their interaction with hydroxyapatite and solubility in water and ethanol. This research underscores the compounds' utility in creating polymers with specific properties, including etching capabilities essential for dental material innovations (Albayrak et al., 2007).
Synthetic Efficiency in Chemical Productions
Studies have also focused on the synthesis of 4,4-bis(diethoxyphosphoryl) butanoic acid, demonstrating efficient methods that could be broadly applicable in synthesizing compounds for various uses. This efficiency in synthesis is critical for developing chemical processes and products (Yong, 2002).
Advanced Material Development
Further research delves into the formation of stable 2D copper porphyrin networks facilitated by bis(diethoxyphosphoryl) groups. These findings highlight the role of such compounds in developing novel materials with potential applications in electronics, catalysis, and beyond, showcasing the versatility of diethoxyphosphoryl groups in material science (Sinelshchikova et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
bis(diethoxyphosphoryl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H23NO6P2/c1-5-13-17(11,14-6-2)9(10)18(12,15-7-3)16-8-4/h9H,5-8,10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICVPXOZTKDAJJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C(N)P(=O)(OCC)OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H23NO6P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378726 | |
Record name | tetraethyl aminomethylenediphosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80474-99-3 | |
Record name | tetraethyl aminomethylenediphosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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